(2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3-chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H11ClO2/c1-10-5-6-13(17-10)7-8-14(16)11-3-2-4-12(15)9-11/h2-9H,1H3/b8-7+
• InChI Key: NPNZPXPMIDOIDD-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)C2=CC(=CC=C2)Cl
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H11ClO2
• Molecular Weight: 246.69 g/mol

Description

Molecular Structure Analysis

The molecular structure of (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one consists of a 3-chlorophenyl group, a 5-methylfuran-2-yl group, and a prop-2-en-1-one group.

Scientific Research Applications

Novel Synthesis Methods

Research on compounds structurally related to (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one often explores novel synthesis methods, which can lead to the development of new pharmaceuticals or materials. For instance, the synthesis of chalcone derivatives through base-catalyzed Claisen-Schmidt condensation reaction has been reported, providing insights into the creation of compounds with potential therapeutic properties (Salian et al., 2018).

Material Science Applications

Chalcone derivatives and similar compounds have been studied for their material science applications, including their use in electrochromic devices. Their structural properties can be tailored for specific uses, such as in the development of high-contrast electrochromic materials (Reeves et al., 2004).

Antimicrobial and Anticancer Activity

Compounds with a structure similar to (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one have been evaluated for their antimicrobial and anticancer activities. Studies have focused on understanding their biological activity against various bacterial and fungal strains, as well as their potential cytotoxic effects against cancer cell lines (Sivakumar et al., 2021).

Computational and Theoretical Studies

Theoretical and computational studies on related compounds help in understanding their electronic structure, reactivity, and potential interactions with biological targets. Investigations include density functional theory (DFT) calculations, molecular docking studies, and analyses of their spectroscopic properties, aiming to predict behavior and applications in various fields (Jayasudha et al., 2020).

Molecular Docking Studies for Drug Discovery

Molecular docking studies of chalcone derivatives and similar compounds reveal their potential binding affinities towards various enzymes and receptors, suggesting their utility in drug discovery and development. Such studies can guide the synthesis of new therapeutic agents with optimized properties for targeting specific biological molecules (Katariya et al., 2021).